![molecular formula C16H14ClN3O3S2 B2776648 5-chloro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide CAS No. 921534-97-6](/img/structure/B2776648.png)
5-chloro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-chloro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide is a chemical compound that belongs to the class of sulfonamides. It has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.
Scientific Research Applications
Synthesis and Structural Applications
- Synthesis of Heterocyclic Compounds : Compounds similar to 5-Chloro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide have been used in the synthesis of various heterocyclic compounds. For example, Rozentsveig et al. (2013) developed a one-pot synthesis method for N-(Imidazo[1,2‐a]pyridin‐3‐yl)‐ and N‐(Imidazo[2,1‐b][1,3]thiazol‐5‐yl)sulfonamides, highlighting the versatility of sulfonamides in synthesizing complex heterocyclic structures (Rozentsveig et al., 2013).
Biological and Medicinal Applications
Antibacterial Agents : Sulfonamide derivatives, including structures related to this compound, have been explored for their potential as antibacterial agents. Azab et al. (2013) synthesized novel heterocyclic compounds containing a sulfonamido moiety, demonstrating their efficacy as antibacterial agents (Azab et al., 2013).
Cytotoxicity Studies : Arsenyan et al. (2016) studied the cytotoxicity of aminomethylselenopheno[3,2-b]thiophene sulfonamides, compounds structurally similar to this compound, against various cancer cell lines, demonstrating the potential of these compounds in cancer research (Arsenyan et al., 2016).
Chemical and Physical Properties
Conformational Studies : The study of similar sulfonamides, such as benzthiazide, has revealed critical insights into their conformational properties. Prabakaran et al. (2003) researched the crystal structures of benzthiazide in different forms, providing a basis for understanding the structural flexibility of these compounds (Prabakaran et al., 2003).
Chlorination and Oxidation Reactions : The reactivity of sulfonamides, such as this compound, with free chlorine has been a subject of interest. Gaffney et al. (2016) investigated the chlorination and oxidation of sulfonamides by free chlorine, exploring their transformation in wastewater treatment (Gaffney et al., 2016).
Properties
IUPAC Name |
5-chloro-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O3S2/c17-14-7-9-16(24-14)25(22,23)18-10-11-20-15(21)8-6-13(19-20)12-4-2-1-3-5-12/h1-9,18H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLXLBURZDGBTJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.